2-(4-chloro-3-methylphenoxy)-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-(1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C17H13ClN2O4/c1-10-8-11(6-7-14(10)18)24-9-15(21)19-20-16(22)12-4-2-3-5-13(12)17(20)23/h2-8H,9H2,1H3,(H,19,21)
• InChI Key: QHTGFYNJJMVDRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NN2C(=O)C3=CC=CC=C3C2=O)Cl
• Molecular Formula: C17H13ClN2O4
• Molecular Weight: 344.7 g/mol
• Solubility: 4.1 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(4-chloro-3-methylphenoxy)-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide, also known as Compound A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit anti-inflammatory, anti-tumor, and neuroprotective properties, making it a promising candidate for a range of medical applications.

Mechanism of Action

The mechanism of action of 2-(4-chloro-3-methylphenoxy)-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide A involves its ability to inhibit the activity of the transcription factor NF-κB, which plays a key role in the regulation of inflammation and immune responses. By inhibiting NF-κB activity, 2-(4-chloro-3-methylphenoxy)-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide A reduces the production of pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
2-(4-chloro-3-methylphenoxy)-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide A has been found to exhibit a range of biochemical and physiological effects in vivo. Studies have shown that it can reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, while increasing the levels of anti-inflammatory cytokines such as IL-10. It has also been found to reduce the expression of adhesion molecules, which play a key role in the recruitment of immune cells to sites of inflammation. Additionally, it has been found to reduce the production of reactive oxygen species, which are known to contribute to tissue damage in inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-chloro-3-methylphenoxy)-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide A for use in scientific research is its high purity and stability, which makes it suitable for use in a range of assays and experiments. Additionally, it has been found to exhibit low toxicity, making it safe for use in in vivo studies. However, one limitation of 2-(4-chloro-3-methylphenoxy)-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide A is its relatively low solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 2-(4-chloro-3-methylphenoxy)-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide A. One area of interest is the development of more effective delivery methods, such as the use of nanoparticles, to improve its solubility and bioavailability. Additionally, further studies are needed to elucidate its mechanism of action and to identify potential targets for its therapeutic applications. Finally, the development of derivatives of 2-(4-chloro-3-methylphenoxy)-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide A with improved properties, such as increased potency or selectivity, may lead to the development of more effective treatments for a range of medical conditions.

Synthesis Methods

The synthesis of 2-(4-chloro-3-methylphenoxy)-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide A involves a multi-step process that begins with the reaction of 4-chloro-3-methylphenol with phosgene to produce 4-chloro-3-methylphenyl chloroformate. This intermediate is then reacted with 3-amino-2-hydroxybenzoic acid to produce 2-(4-chloro-3-methylphenoxy)-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide A. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

2-(4-chloro-3-methylphenoxy)-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide A has been extensively studied for its potential therapeutic applications in a range of medical conditions. Its anti-inflammatory properties have been found to be effective in the treatment of inflammatory bowel disease, rheumatoid arthritis, and other inflammatory conditions. It has also been found to exhibit anti-tumor properties, making it a potential candidate for cancer treatment. Additionally, its neuroprotective properties have been studied for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.